4-{[(3,4-DIMETHYLANILINO)CARBONYL]AMINO}-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE

• IUPAC Name: 4-[(3,4-dimethylphenyl)carbamoylamino]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C14H17N5O2/c1-8-4-5-10(6-9(8)2)17-14(21)18-11-7-16-19(3)12(11)13(15)20/h4-7H,1-3H3,(H2,15,20)(H2,17,18,21)
• InChI Key: CBOHZEWYPKIMFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NC2=C(N(N=C2)C)C(=O)N)C
• Molecular Formula: C14H17N5O2
• Molecular Weight: 287.32 g/mol

Description

4-{[(3,4-DIMETHYLANILINO)CARBONYL]AMINO}-1-METHYL-1H-PYRAZOLE-5-CARBOXAMIDE is a useful research compound. Its molecular formula is C14H17N5O2 and its molecular weight is 287.32 g/mol. The purity is usually 95%.
The exact mass of the compound 4-({[(3,4-dimethylphenyl)amino]carbonyl}amino)-1-methyl-1H-pyrazole-5-carboxamide is 287.13822480 g/mol and the complexity rating of the compound is 403. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Biological Applications

• Cytotoxic Activity : Research by Deady et al. (2003) explored the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines, demonstrating significant cytotoxic properties against various cancer cell lines. Such compounds, including those structurally related to the query compound, show promise as potential cancer therapeutics due to their ability to inhibit the growth of tumor cells in vitro and in vivo (Deady et al., 2003).

• Antimicrobial and Anticancer Agents : Hafez et al. (2016) synthesized novel pyrazole derivatives with potential as antimicrobial and anticancer agents. This study highlights the broad applicability of pyrazole derivatives in developing new treatments for infectious diseases and cancer (Hafez et al., 2016).

• Polyamide Synthesis : Faghihi and Mozaffari (2008) reported on the synthesis of new polyamides from 2,5-bis[(4-carboxyanilino) carbonyl] pyridine and aromatic diamines. This research contributes to the development of materials with potential applications in various industries, including filtration and coatings, demonstrating the versatility of pyrazole and carboxamide derivatives in material science (Faghihi & Mozaffari, 2008).

Chemical Synthesis and Reactivity

• Novel Syntheses : The work by Reddy et al. (2005) on the facile synthesis of pyrazolo[4,3-d]pyrimidines from carboxylic acids, aldehydes, and arylideneanilines illustrates innovative methods in the synthesis of complex organic compounds. Such synthetic pathways may offer routes to derivatives of the compound for further study (Reddy et al., 2005).